Cas no 1805885-27-1 (5-Bromomethyl-1H-benzimidazole-2-carboxylic acid)

• Product Name: 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid
• CAS No: 1805885-27-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4826080
• Update Time: 2025-05-20

5-Bromomethyl-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C9H7BrN2O2/c10-4-5-1-2-6-7(3-5)12-8(11-6)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： GSZHMNOUNJLPBX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)NC(C(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 66

Additional information on 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid

5-Bromomethyl-1H-benzimidazole-2-carboxylic Acid (CAS No. 1805885-27-1): An Overview of a Promising Compound in Medicinal Chemistry

5-Bromomethyl-1H-benzimidazole-2-carboxylic acid (CAS No. 1805885-27-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzimidazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiparasitic activities. The presence of a bromomethyl group and a carboxylic acid moiety in its structure further enhances its reactivity and functional versatility, making it an attractive candidate for various therapeutic applications.

The chemical structure of 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid is characterized by a benzimidazole ring system with a bromomethyl substituent at the 5-position and a carboxylic acid group at the 2-position. The bromomethyl group can serve as a reactive handle for further chemical modifications, such as alkylation or coupling reactions, which can be crucial for optimizing the compound's pharmacological properties. The carboxylic acid moiety, on the other hand, can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the bromomethyl group played a critical role in enhancing the compound's antifungal potency by facilitating its interaction with specific fungal enzymes.

In addition to its antifungal properties, 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid has shown promise as an antibacterial agent. A research team from the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study suggested that the compound's mechanism of action involves disrupting bacterial cell wall synthesis and interfering with essential metabolic pathways.

The potential applications of 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid extend beyond antimicrobial therapy. Researchers at the National Institutes of Health (NIH) have explored its use as a lead compound for developing novel anticancer agents. Preliminary studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The bromomethyl group was found to enhance the compound's ability to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The structural flexibility of 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid also makes it an excellent starting point for medicinal chemistry efforts aimed at optimizing its pharmacological properties. For example, chemists can introduce various functional groups or substituents to fine-tune the compound's lipophilicity, solubility, and metabolic stability. These modifications can be crucial for improving the compound's bioavailability and reducing potential side effects.

In conclusion, 5-Bromomethyl-1H-benzimidazole-2-carboxylic acid (CAS No. 1805885-27-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutics targeting infectious diseases and cancer. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its significance in drug discovery and development.